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Compound of Interest

Compound Name: Chloro(phenoxy)phosphinate

Cat. No.: B15487752

An In-depth Technical Guide to Phenyl
Dichlorophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenyl dichlorophosphate, a
versatile reagent in organic synthesis. Due to the ambiguity of the term
"Chloro(phenoxy)phosphinate,” this document focuses on the most plausible and well-
documented interpretation: phenyl dichlorophosphate (CAS No. 770-12-7). This guide covers
its chemical identity, physicochemical properties, synthesis, key reactions and applications,
spectroscopic data, and safety and handling protocols, tailored for professionals in research
and development.

Chemical Identity and Physicochemical Properties

Phenyl dichlorophosphate, also known by its IUPAC name phenyl phosphorodichloridate, is a
highly reactive organophosphorus compound. Its utility in chemical synthesis stems from the
two labile chlorine atoms attached to the phosphoryl center, making it an excellent
phosphorylating agent.[1]

Table 1: Chemical Identifiers for Phenyl Dichlorophosphate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15487752?utm_src=pdf-interest
https://www.benchchem.com/product/b15487752?utm_src=pdf-body
https://www.sincerechemicals.com/sw/news/phenyl-dichlorophosphate-a-key-role-in-organic-synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value
CAS Number 770-12-7
IUPAC Name Phenyl phosphorodichloridate

Dichlorophenoxyphosphine oxide,
Synonyms Phenoxyphosphoryl dichloride,
Phenylphosphoric acid dichloride

Molecular Formula CeHsCl202P[1]
Molecular Weight 210.98 g/mol [2]
InChl Key TXFOLHZMICYNRM-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of Phenyl Dichlorophosphate

Property Value

Appearance Clear, colorless to very slightly brown liquid[3]
Boiling Point 241-243 °C (lit.)[4]

Density 1.412 g/mL at 25 °C (lit.)[4]

Refractive Index (n20/D) 1.523 (lit.)[4]

Soluble in chloroform; decomposes in water or

Solubility

hot alcohols.[1]

Highly sensitive to moisture; hydrolyzes to
Moisture Sensitivity produce phenyl phosphate and hydrogen

chloride.[1]

Experimental Protocols
Synthesis of Phenyl Dichlorophosphate

A common method for the preparation of phenyl dichlorophosphate involves the reaction of
phenol with phosphorus oxychloride.[1]
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Experimental Protocol:

» To a four-necked flask equipped with a mechanical stirrer, dropping funnel, condenser, and a
gas outlet, add phosphorus oxychloride (160 g, 1 mol) and a catalytic amount of titanium
tetrachloride (1 g).

e Heat the mixture to 70-80 °C with stirring.

e Slowly add phenol (94 g, 1 mol) dropwise over a period of 2-3 hours. Hydrogen chloride gas
will be evolved and should be directed to a scrubber.

 After the addition is complete, maintain the reaction temperature at 80-90 °C for 3-5 hours,
or until the evolution of hydrogen chloride ceases.

o After the reaction is complete, remove the excess phosphorus oxychloride by distillation
under reduced pressure (30-100 kPa) at a temperature of 30-100 °C.

e The crude phenyl dichlorophosphate is then purified by vacuum distillation to yield the final

product.
Reactants Catalyst Conditions
Phenol Phosphorus Oxychloride (POCIs) Titanium Tetrachloride (TiCls) 70-90 °C
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Caption: Synthesis of Phenyl Dichlorophosphate.

Applications in Organic Synthesis

Phenyl dichlorophosphate is a versatile reagent with several important applications in organic
synthesis, primarily as a phosphorylating agent.

Synthesis of Phosphate Diesters

Phenyl dichlorophosphate is widely used for the preparation of symmetrical and unsymmetrical
phosphate diesters, which are of significant biological interest.[5]

General Experimental Protocol for Symmetrical Phosphate Diesters:

Dissolve the alcohol (2 equivalents) in a dry, aprotic solvent (e.g., pyridine or dioxane with
triethylamine) under an inert atmosphere.

e Cool the solution in an ice bath.

» Slowly add a solution of phenyl dichlorophosphate (1 equivalent) in the same solvent to the
cooled alcohol solution with stirring.

» Allow the reaction to warm to room temperature and stir for several hours or until the
reaction is complete (monitored by TLC).

» The resulting phenyl phosphate triester can be isolated and purified.

e The phenyl group can be subsequently removed by hydrogenolysis or hydrolysis to yield the
final phosphate diester.[5]

Pfitzner-Moffatt Oxidation

Phenyl dichlorophosphate can be used as an activating agent for dimethyl sulfoxide (DMSOQO) in
the Pfitzner-Moffatt oxidation of primary and secondary alcohols to aldehydes and ketones,
respectively.[6][7] This method offers a milder alternative to other oxidation protocols.

General Reaction Scheme:
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Caption: Pfitzner-Moffatt Oxidation using Phenyl Dichlorophosphate.

Spectroscopic Data

Table 3: Spectroscopic Data for Phenyl Dichlorophosphate

Spectrum Key Features

Signals corresponding to the aromatic protons

1H NMR (90 MHz, CDCls
( ) of the phenyl group are observed.[3]

IR Spect (liquid film) Characteristic peaks for P=0, P-O-Ar, and C-H
ectrum (liquid film
i ; (aromatic) bonds are present.[8]

The mass spectrum shows a molecular ion peak
Mass Spectrum corresponding to the molecular weight of the

compound.[9]

Safety and Handling
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Phenyl dichlorophosphate is a corrosive and moisture-sensitive compound that requires careful

handling.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid
inhalation of vapors and contact with skin and eyes.[10]

Storage: Store in a cool, dry place away from moisture. The container should be tightly
sealed and stored under an inert atmosphere (e.g., nitrogen or argon).[10]

Hazards: The compound is harmful if swallowed and causes severe skin burns and eye
damage. It may be corrosive to metals.[11] In case of contact, immediately flush the affected
area with copious amounts of water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenyl Dichlorophosphate: A Key Role in Organic Synthesis [sincerechemicals.com]

2. Phosphorodichloridic acid, phenyl ester | C6H5CI202P | CID 13038 - PubChem
[pubchem.ncbi.nim.nih.gov]

. Phenyl dichlorophosphate(770-12-7) 1H NMR spectrum [chemicalbook.com]
. Phenyl dichlorophosphate | 770-12-7 [chemicalbook.com]

. cdnsciencepub.com [cdnsciencepub.com]

. alfa-chemistry.com [alfa-chemistry.com]

. researchgate.net [researchgate.net]

. Phosphorodichloridic acid, phenyl ester [webbook.nist.gov]

© 00 N o o b~ W

. Phosphorodichloridic acid, phenyl ester [webbook.nist.gov]

10. Phenyl phosphorus dichloride | C6H5PCI2 | CID 12573 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-phosphorus-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-phosphorus-dichloride
https://webbook.nist.gov/cgi/cbook.cgi?ID=C644973&Mask=200
https://www.benchchem.com/product/b15487752?utm_src=pdf-custom-synthesis
https://www.sincerechemicals.com/sw/news/phenyl-dichlorophosphate-a-key-role-in-organic-synthesis.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorodichloridic-acid_-phenyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorodichloridic-acid_-phenyl-ester
https://www.chemicalbook.com/SpectrumEN_770-12-7_1hnmr.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669062.htm
https://cdnsciencepub.com/doi/pdf/10.1139/v78-392
https://www.alfa-chemistry.com/resources/moffatt-oxidation.html
https://www.researchgate.net/publication/240997380_Moffatt_oxidation
https://webbook.nist.gov/cgi/inchi?ID=C770127&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C770127&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-phosphorus-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-phosphorus-dichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 11. Phosphonous dichloride, phenyl- [webbook.nist.gov]
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Chloro(phenoxy)phosphinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15487752#cas-number-and-iupac-name-for-chloro-
phenoxy-phosphinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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